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Compound of Interest |

6-Bromo-2,2-dimethyl-2,3-
Compound Name:

dihydrobenzofuran
CAS No.: 140896-85-1
Cat. No.: B2816566

Get Quote
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The 2,3-dihydrobenzofuran scaffold is a privileged structure in medicinal chemistry and drug
development, serving as a core component in numerous natural and synthetic bioactive
molecules.[1] Its derivatives are explored for a wide range of applications, including anticancer,
anti-inflammatory, and antimicrobial agents.[1] 6-Bromo-2,2-dimethyl-2,3-dihydrobenzofuran
represents a specific molecule within this class, offering a unique substitution pattern for
investigation by researchers and scientists.

However, as with many novel research chemicals, a comprehensive, officially published Safety
Data Sheet (SDS) for 6-Bromo-2,2-dimethyl-2,3-dihydrobenzofuran is not readily available
in public databases. This guide addresses this critical information gap. Adhering to the principle
that all chemical products should be treated with the recognition of "having unknown hazards
and toxicity," this document provides a robust safety and handling framework.[2]

To achieve this, we will synthesize data from the close structural analog, 6-Bromo-2,3-
dihydrobenzofuran (CAS RN: 189035-22-1), for which safety information is documented.[2][3]
[4] This approach, combined with established principles of chemical safety, provides an in-
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depth guide for drug development professionals to manage the risks associated with this
compound class.

Section 1: Compound Identification and
Physicochemical Properties

Precise identification is the foundation of chemical safety. While specific, experimentally-
derived data for the dimethylated title compound is scarce, the properties of its parent analog,
6-Bromo-2,3-dihydrobenzofuran, provide a reliable baseline for handling and storage protocols.

Value (for 6-Bromo-2,3-
Property . Reference
dihydrobenzofuran)

6-bromo-2,3-dihydro-1-

UPAC Name benzofuran 3]
CAS Number 189035-22-1 [3]
Molecular Formula CsH7BrO [4]
Molecular Weight 199.05 g/mol

Physical Form Solid

Boiling Point 239.8 °C at 760 mmHg

Very slightly soluble (0.22 g/L
Water Solubility t2y5 C? Y ( oL) [4]
a o

Store at room temperature in a

Storage dry, cool, well-ventilated place.

[3]

Note: The molecular formula for the title compound, 6-Bromo-2,2-dimethyl-2,3-
dihydrobenzofuran, is Ci0H11BrO, and its molecular weight is approximately 227.10 g/mol .[5]

Section 2: Hazard Identification and GHS
Classification
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The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides
a universal framework for communicating hazard information.[6] The documented GHS
classification for the analog 6-Bromo-2,3-dihydrobenzofuran mandates specific handling
precautions. Researchers must assume the title compound carries, at a minimum, these same

hazards.
Hazard
Hazard . .
Hazard Class Statement Signal Word Pictogram
Statement
Code
o . GHSO07
Acute toxicity, Harmful if ] ]
H302 Warning (Exclamation
Oral swallowed
Mark)
_ GHSO07

o Causes skin ) ]

Skin irritation H315 o Warning (Exclamation
irritation
Mark)

_ . GHSO07
Serious eye Causes serious ] )
o H319 S Warning (Exclamation
irritation eye Irritation

Mark)
Specific target May cause GHSO07
organ toxicity — H335 respiratory Warning (Exclamation
single exposure irritation Mark)

Data sourced from multiple suppliers for 6-Bromo-2,3-dihydrobenzofuran.[3]

Expert Interpretation for the Researcher:

o H302 (Harmful if swallowed): This classification demands rigorous measures to prevent
accidental ingestion. All work should be conducted in a designated laboratory environment,
and eating, drinking, or smoking is strictly prohibited.[3]

e H315 & H319 (Skin and Eye Irritation): These hazards are the primary drivers for mandatory
Personal Protective Equipment (PPE). The potential for irritation necessitates the use of
appropriate gloves and safety goggles with side-shields to prevent any contact.[3]
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o H335 (May cause respiratory irritation): This indicates that the compound, likely as a dust or
aerosol, can irritate the respiratory tract. All handling of the solid material should occur in a
certified chemical fume hood or a glove box to prevent inhalation.[3]

Section 3: Proactive Risk Assessment Workflow

A culture of safety is proactive, not reactive. Before any experimental work begins, a thorough
risk assessment must be performed. The following workflow provides a systematic approach to
identifying and mitigating risks associated with 6-Bromo-2,2-dimethyl-2,3-
dihydrobenzofuran.
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Phase 1: Pre-Experiment Planning

Identify Hazards

(H302, H315, H319, H335)

Input

Assess Risks

(Quantity, Duration, Procedure)

J

Mitigate

-

Phase 2: In-Ilab Execution

Implement Controls
(Fume Hood, PPE, SOPs)

nables

[Perform Experimentj

J

Phase 3: Post-Experiment

Y

[Decontaminate & Dispose]

:

Review & Refine

(Incidents, Near-Misses)

Feedback Loop

© 2026 BenchChem. All rights reserved.

5/9

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2816566?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

Once safe
———»

EEEEE
eeeeee

Contain & Clean Up Decontaminate Area Report Incident

(Use appropriate kit) & Dispose of Waste

Alert Colleagues
& Supervisor

Assess Situation
(Size, Location, Risk) For small, manageable spills

Click to download full resolution via product page

Caption: Workflow for Responding to a Chemical Spill.

First-Aid Measures

« If Inhaled: Move the person to fresh air. If breathing is difficult, give artificial respiration and
consult a physician. [7]* In Case of Skin Contact: Immediately wash off with soap and plenty
of water. If skin irritation occurs, get medical help. Contaminated clothing must be removed
and washed before reuse. [3][7]* In Case of Eye Contact: Rinse cautiously and thoroughly
with water for at least 15 minutes. Remove contact lenses if present and easy to do.
Continue rinsing and consult a physician immediately. [3][7]* If Swallowed: Rinse mouth with
water. Do not induce vomiting. Never give anything by mouth to an unconscious person. Call

a doctor or Poison Control Center immediately. [3]

Fire-Fighting Measures

o Suitable Extinguishing Media: Use dry chemical, carbon dioxide (CO3z), or alcohol-resistant
foam. [3]* Specific Hazards: Combustion may produce hazardous products like carbon
monoxide (CO), carbon dioxide (CO2), and hydrogen halides (e.g., hydrogen bromide). *
Protective Actions: Firefighters must wear a self-contained breathing apparatus (SCBA) and

full protective gear. [3]

Section 6: Stability, Reactivity, and Disposal

e Reactivity and Stability: The compound is stable under recommended storage conditions.
[3]* Incompatible Materials: Avoid contact with strong oxidizing agents. * Hazardous
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Decomposition Products: Under fire conditions, hazardous decomposition products include
carbon oxides and hydrogen halides. * Disposal Protocol: This material and its container
must be disposed of as hazardous waste. Offer surplus and non-recyclable solutions to a
licensed disposal company. Do not allow the chemical to enter drains or the environment. All
disposal practices must be in accordance with applicable federal, state, and local
regulations. [3][7]

Section 7: Toxicological and Ecological Profile

» Toxicological Information: No specific toxicological studies have been conducted on 6-
Bromo-2,2-dimethyl-2,3-dihydrobenzofuran. The GHS classification indicates it is harmful
if swallowed and causes skin, eye, and respiratory irritation. [3]For context, studies on the
parent 2,3-benzofuran structure have shown potential for liver damage in animal models
following oral exposure, though this cannot be directly extrapolated. [8]To the best of current
knowledge, the chemical, physical, and toxicological properties have not been thoroughly
investigated. [7]* Ecological Information: There is no specific data available. As a matter of
best practice and to prevent environmental contamination, this chemical should not be
allowed to enter drains or waterways. [3]Related benzofuran compounds have been shown
to be toxic to aquatic life with long-lasting effects. [9]

Conclusion

While 6-Bromo-2,2-dimethyl-2,3-dihydrobenzofuran is a valuable compound for research
and development, the absence of a dedicated Safety Data Sheet necessitates a cautious and
informed approach to its handling. By leveraging the available data for the close structural
analog 6-Bromo-2,3-dihydrobenzofuran, this guide establishes a comprehensive safety
framework. The core principles are to minimize all routes of exposure through a combination of
engineering controls and appropriate PPE, to be prepared for emergencies, and to handle
disposal responsibly. For researchers, scientists, and drug development professionals, a
proactive commitment to these safety protocols is not just a matter of compliance, but a
cornerstone of scientific integrity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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